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Compound of Interest

Compound Name: 4-Methylcyclohexylamine

Cat. No.: B030895 Get Quote

A Core Intermediate in Pharmaceutical and
Chemical Synthesis
Introduction

4-Methylcyclohexylamine is a cyclic amine that serves as a crucial building block in the

synthesis of a variety of fine chemicals and pharmaceutical agents. Structurally, it consists of a

cyclohexane ring substituted with a methyl group and an amine group. This compound exists

as a mixture of cis and trans isomers, both of which are valuable in different synthetic

pathways. This technical guide provides a comprehensive overview of the synthesis,

physicochemical properties, and key applications of 4-Methylcyclohexylamine, with a focus

on its isomers.

While the specific historical details of its initial discovery and synthesis are not extensively

documented, its importance has grown with the development of modern synthetic chemistry. It

is primarily recognized as a key intermediate in the production of various active pharmaceutical

ingredients (APIs) and other specialty chemicals.

Physicochemical and Toxicological Data
4-Methylcyclohexylamine is a colorless to pale yellow liquid with a characteristic amine odor.

[1] It is soluble in water and organic solvents.[1] The properties of the isomeric mixture and the
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individual cis and trans isomers are summarized in the table below.

Property Value Isomer

Molecular Formula C₇H₁₅N Mixture, cis, and trans

Molecular Weight 113.20 g/mol Mixture, cis, and trans

Boiling Point 151-154 °C Mixture[2]

154 °C cis[3]

145-146 °C trans[4]

Density 0.855 g/mL at 25 °C Mixture[2]

0.844 g/mL cis[3]

Refractive Index n20/D 1.4531 Mixture[2]

n20/D 1.4550-1.4590 cis[3]

Flash Point 27 °C (closed cup) Mixture[2]

27 °C cis[3]

27 °C trans[5]

pKa 10.58 ± 0.70 (Predicted) cis[3]

Synthesis and Characterization
The synthesis of 4-Methylcyclohexylamine can be achieved through various routes, often

targeting a specific isomer (cis or trans) due to their distinct applications.

Synthesis of trans-4-Methylcyclohexylamine
One common method for the preparation of trans-4-Methylcyclohexylamine involves a

rearrangement reaction using trans-4-methyl cyclohexanecarboxylic acid as the starting

material. This process, often a one-pot synthesis, utilizes sodium azide and a protic acid as a

catalyst to generate an isocyanate intermediate, which is then hydrolyzed to yield the final

product.
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Synthesis of cis-4-Methylcyclohexylamine
The synthesis of the cis isomer can be accomplished by the hydrogenation of 4-methyl

phenylboronic acid or its ester, followed by an amine substitution reaction. This method

provides a high purity of the cis product.

Experimental Protocols
Preparation of trans-4-Methylcyclohexylamine via
Rearrangement Reaction
Materials:

trans-4-Methylcyclohexanecarboxylic acid

Sodium azide

Protonic acid (e.g., sulfuric acid)

Non-protonic solvent (e.g., chloroform)

Procedure:

Dissolve trans-4-methylcyclohexanecarboxylic acid in a non-protonic solvent.

Add sodium azide and a protic acid to the solution. The molar ratio of acid to azide to protic

acid is typically around 1:1.2:4.

The reaction is carried out to induce a rearrangement, forming an isocyanate intermediate.

The isocyanate is then hydrolyzed to produce trans-4-methylcyclohexylamine.

The product is isolated and purified. This method can achieve a total recovery of over 85%.

Preparation of cis-4-Methylcyclohexylamine via
Hydrogenation and Amination
Materials:
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4-Methyl phenylboronic acid or its ester

Rhodium on carbon catalyst

Hydrogen gas

Sulfamic acid

Inorganic base (e.g., sodium hydroxide)

Solvent (e.g., tetrahydrofuran)

Procedure:

Dissolve 4-methyl phenylboronic acid or its ester in a suitable solvent.

Perform hydrogenation using a rhodium on carbon catalyst under hydrogen pressure to

obtain a mixture of cis and trans 4-methyl cyclohexylboronic acid/ester.

The cis isomer is then separated and purified by recrystallization.

The purified cis-4-methyl cyclohexylboronic acid/ester is then subjected to an amine

substitution reaction with sulfamic acid and an aqueous solution of an inorganic base to yield

cis-4-Methylcyclohexylamine.

Applications in Research and Drug Development
4-Methylcyclohexylamine and its isomers are valuable intermediates in the synthesis of

various fine chemicals and pharmaceuticals.

trans-4-Methylcyclohexylamine: This isomer is a key starting material in the synthesis of

the antidiabetic drug glimepiride.

cis-4-Methylcyclohexylamine: It is used in the synthesis of various biologically active

compounds, including antituberculotic pharmaceutical intermediates.

Research Applications: Both isomers are used in the development of kinase inhibitors,

receptor agonists and antagonists, and various ligands for biological targets.[6] 4-
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Methylcyclohexylamine has also been identified as an inhibitor of spermidine synthase.[7]

Visualizations
Synthesis Workflow for trans-4-Methylcyclohexylamine
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Caption: Synthesis of trans-4-Methylcyclohexylamine.

Logical Relationship of Isomers to Application

Applications of 4-Methylcyclohexylamine Isomers

Isomers

Applications

trans-Isomer

Glimepiride (Antidiabetic) Research Chemicals

cis-Isomer

Antituberculotic Intermediates

Click to download full resolution via product page

Caption: Applications of Isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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